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Compound of Interest

Compound Name: Tricopper phosphide

CAS No.: 12134-35-9

Cat. No.: B079733

Get Quote

Introduction

Copper phosphide (Cu₃P), a transition metal phosphide, has emerged as a promising electrode

material for next-generation energy storage devices, particularly supercapacitors.[1][2][3] Its

notable metalloid characteristics, high electrical conductivity, and significant energy storage

capacitance make it an attractive alternative to conventional materials.[1][2][3] To realize its full

potential for commercial applications, Cu₃P is often integrated with carbonaceous materials like

graphene, which enhances overall device performance.[1][2][4]

Key Advantages of Cu₃P-Based Electrodes:

High Specific Capacitance: Cu₃P-based electrodes, especially when composited with

materials like three-dimensional graphene (3DG), have demonstrated exceptionally high

specific capacitance, reaching values as high as 1,095.85 F/g.[1][2][4]

Excellent Cycling Stability: These electrodes exhibit remarkable durability, with high

capacitance retention even after thousands of charge-discharge cycles. For instance,

Cu₃P@3DG nanohybrids have shown 95% capacitive retention after 3,000 cycles.[1][2][4]
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Enhanced Energy and Power Density: Asymmetric supercapacitors fabricated with Cu₃P-

based cathodes have achieved significant energy and power densities, indicating their

potential for practical applications in high-performance energy storage.[1][2][4][5]

Versatile Synthesis Methods: Various scalable and facile synthesis techniques are available

for producing Cu₃P nanostructures, including Chemical Vapor Deposition (CVD), electro-

oxidation followed by phosphidation, and methods involving Metal-Organic Framework

(MOF) precursors.[4][5][6][7]

Performance Data of Cu₃P-Based Supercapacitor
Electrodes
The following table summarizes the key performance metrics of Cu₃P-based electrodes from

recent studies, highlighting the impact of different material compositions and device

configurations.
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Electrode
Material

Specific
Capacita
nce

Current/S
can Rate

Energy
Density

Power
Density

Cycling
Stability

Referenc
e

Cu₃P@3D

G

1,095.85

F/g
10 mV/s

8.23 Wh/kg

(ASC)

439.6 W/kg

(ASC)

95%

retention

after 3,000

cycles

[1][2][4]

Cu₃P@3D

G
849.81 F/g 1.28 A/g - -

95%

retention

after 3,000

cycles

[4]

Bare Cu₃P

platelets
234.8 F/g 1.28 A/g - - - [4]

Cu₃P

Nanotube

Arrays

300.9 F/g 2.5 mA/cm²
44.6 Wh/kg

(ASC)

17,045.7

W/kg

(ASC)

81.9%

retention

after 5,000

cycles

[6]

Cu₃P/C-

6% Ni

(MOF-

derived)

283.8 C/g 1 A/g
15.2 Wh/kg

(ASC)

800.1 W/kg

(ASC)

60%

retention

after

10,000

cycles

[7]

Cu₃P@3D

G//AC

(ASC)

108.78 F/g - 8.23 Wh/kg 439.6 W/kg

82.5%

retention

after 5,500

cycles

[2][4]

ASC: Asymmetric Supercapacitor

Experimental Protocols
This section provides detailed methodologies for the synthesis of Cu₃P-based materials and

the fabrication of supercapacitor electrodes.
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Protocol 1: Synthesis of Hexagonal Cu₃P Platelets via
Chemical Vapor Deposition (CVD)
This protocol describes a one-step CVD process for the synthesis of hexagonal Cu₃P platelets.

[4]

Materials:

Red phosphorus (50 mg)

Copper foil (0.25 mm thick)

Quartz boat

Procedure:

Place 50 mg of red phosphorus in a quartz boat.

Cover the red phosphorus with a 0.25-mm-thick copper foil.

Place the quartz boat in a CVD furnace.

Heat the furnace to the optimized synthesis temperature to initiate the solid-state reaction

between copper and phosphorus vapor.

After the reaction is complete, cool the furnace to room temperature to obtain hexagonal

Cu₃P platelets on the copper foil.

Protocol 2: Fabrication of Cu₃P Nanotube Arrays via
Electro-oxidation and Phosphidation
This protocol details a two-step process for synthesizing Cu₃P nanotube arrays directly on a

copper foil.[5][6]

Step 1: Electro-oxidation of Copper Foil

Prepare an electrochemical cell with the copper foil as the working electrode.
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Perform electro-oxidation of the copper foil in a suitable electrolyte to grow a precursor

nanostructure (e.g., copper oxide/hydroxide nanotubes).

Step 2: Phosphidation

Place the electro-oxidized copper foil in a tube furnace.

Introduce a phosphorus source (e.g., red phosphorus powder) upstream of the copper foil.

Heat the furnace under an inert atmosphere to the desired phosphidation temperature,

allowing the phosphorus vapor to react with the precursor on the copper foil, converting it

into Cu₃P nanotube arrays.

Protocol 3: Synthesis of MOF-Derived Carbon-Coated
Cu₃P with Ni Doping
This protocol outlines the synthesis of carbon-coated Cu₃P with nickel doping using a Cu-MOF-

based precursor.[7]

Procedure:

Synthesize a Cu-MOF-based precursor containing a trace amount of nickel ions.

Subject the precursor to a high-temperature reduction treatment in an inert atmosphere to

form a Ni-doped copper/carbon composite.

Perform a low-temperature phosphorization treatment by heating the composite with a

phosphorus source (e.g., sodium hypophosphite) to convert the metallic phases into Ni-

doped, carbon-coated Cu₃P.

Protocol 4: Assembly of a Solid-State Asymmetric
Supercapacitor (ASC)
This protocol describes the fabrication of an asymmetric supercapacitor device using a Cu₃P-

based positive electrode and an activated carbon negative electrode.[4]

Materials:
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Cu₃P@3DG on graphite electrode (positive electrode)

Activated carbon (AC) on graphite electrode (negative electrode)

Polyvinyl alcohol (PVA)

Potassium hydroxide (KOH)

Distilled water

Procedure:

Prepare the Gel Electrolyte:

Mix 5 g of KOH and 4 g of PVA in 50 ml of distilled water.

Heat the mixture to 90°C with vigorous stirring until the solution becomes clear and forms

a semi-gel state.

Assemble the ASC:

Coat the prepared Cu₃P@3DG positive electrode and the AC negative electrode with the

PVA/KOH gel electrolyte.

Press the two electrodes together, separated by the gel electrolyte which also acts as the

separator.

Allow the device to solidify at room temperature.

Visualizations
The following diagrams illustrate the experimental workflow and logical relationships in the

fabrication of Cu₃P-based supercapacitors.
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Caption: Experimental workflow for Cu₃P-based supercapacitors.
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Caption: Relationship between components and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scilit.com [scilit.com]

2. researchgate.net [researchgate.net]

3. Three-Dimensional Graphene-Decorated Copper-Phosphide (Cu3P@3DG)
Heterostructure as an Effective Electrode for a Supercapacitor | Semantic Scholar
[semanticscholar.org]

4. Frontiers | Three-Dimensional Graphene-Decorated Copper-Phosphide (Cu3P@3DG)
Heterostructure as an Effective Electrode for a Supercapacitor [frontiersin.org]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. MOF-derived carbon coated Cu3P with Ni doping as advanced supercapacitor electrode
materials - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Application Notes: Cu₃P-Based Electrodes for High-
Performance Supercapacitors]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079733/docs#application-notes-cu-p-based-
electrodes-for-high-performance-supercapacitors]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b079733/docs?utm_src=pdf-body-img#application-notes-cu-p-based-electrodes-for-high-performance-supercapacitors
https://www.benchchem.com/product/b079733?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scilit.com/publications/f705789615c7a8fdb6c097d7d0836cf7
https://www.researchgate.net/publication/340001887_Three-Dimensional_Graphene-Decorated_Copper-Phosphide_Cu3P3DG_Heterostructure_as_an_Effective_Electrode_for_a_Supercapacitor
https://www.semanticscholar.org/paper/Three-Dimensional-Graphene-Decorated-(Cu3P%403DG)-as-Kumar-Aziz/f2dbfcec12e355059540448c0223b993329f8342
https://www.semanticscholar.org/paper/Three-Dimensional-Graphene-Decorated-(Cu3P%403DG)-as-Kumar-Aziz/f2dbfcec12e355059540448c0223b993329f8342
https://www.semanticscholar.org/paper/Three-Dimensional-Graphene-Decorated-(Cu3P%403DG)-as-Kumar-Aziz/f2dbfcec12e355059540448c0223b993329f8342
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2020.00030/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2020.00030/full
https://www.researchgate.net/publication/353865575_Epitaxially_grown_copper_phosphide_Cu3P_nanosheets_nanoarchitecture_compared_with_film_morphology_for_energy_applications
https://www.researchgate.net/publication/315977787_Synthesis_of_Copper_Phosphide_Nanotube_Arrays_as_Electrodes_for_Asymmetric_Supercapacitors
https://pubs.rsc.org/en/content/articlelanding/2022/se/d2se01024k
https://pubs.rsc.org/en/content/articlelanding/2022/se/d2se01024k
https://www.benchchem.com/product/b079733/docs#application-notes-cu-p-based-electrodes-for-high-performance-supercapacitors
https://www.benchchem.com/product/b079733/docs#application-notes-cu-p-based-electrodes-for-high-performance-supercapacitors
https://www.benchchem.com/product/b079733/docs#application-notes-cu-p-based-electrodes-for-high-performance-supercapacitors
https://www.benchchem.com/product/b079733/docs#application-notes-cu-p-based-electrodes-for-high-performance-supercapacitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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